(Z)-2-(Methoxyimino)-3-oxobutanoic Acid Methyl Ester

• IUPAC Name: methyl (2Z)-2-methoxyimino-3-oxobutanoate
• InChI: InChI=1S/C6H9NO4/c1-4(8)5(7-11-3)6(9)10-2/h1-3H3/b7-5-
• InChI Key: MGXLNEQONXBEIA-ALCCZGGFSA-N
• Canonical SMILES: CC(=O)C(=NOC)C(=O)OC
• Isomeric SMILES: CC(=O)/C(=N/OC)/C(=O)OC
• Molecular Formula: C6H9NO4
• Molecular Weight: 159.14 g/mol
• CAS No.: 80350-55-6

Description

(Z)-2-(Methoxyimino)-3-oxobutanoic acid methyl ester, also known as Z-MOM, is a versatile and powerful organic compound used in a variety of scientific research applications. It is a synthetic molecule composed of a methyl ester of (Z)-2-(methoxyimino)-3-oxobutanoic acid, and is a colorless, water-soluble, and volatile liquid. Z-MOM is known for its unique reactivity and stability, making it an ideal choice for a wide range of biochemical and physiological research.

Mechanism of Action

The mechanism of action of methyl esters depends on the specific reaction they are involved in. For example, in the Fischer esterification reaction, the carboxylic acid first reacts with the acid catalyst to form an intermediate, which then reacts with the alcohol to form the ester.

Safety and Hazards

Methyl esters have low toxicity, but they can cause irritation and allergic reactions in some people. They should be handled with care to avoid contact with the skin and eyes.

Future Directions

The use of methyl esters in various industries is expected to continue to grow. They are used in a wide range of applications, from the production of biodiesel to the synthesis of various chemicals. Future research will likely focus on developing more efficient and sustainable methods for producing and using methyl esters.